Cas no 2171166-04-2 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid)
2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid
- 2171166-04-2
- EN300-1578537
- 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-propylpentanamido]acetic acid
-
- Inchi: 1S/C26H32N2O5/c1-4-13-28(15-25(30)31)24(29)14-23(17(2)3)27-26(32)33-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22-23H,4,13-16H2,1-3H3,(H,27,32)(H,30,31)/t23-/m1/s1
- InChI Key: LLRAJBHJQJIBSL-HSZRJFAPSA-N
- SMILES: O(C(N[C@H](CC(N(CC(=O)O)CCC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 660
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 95.9Ų
2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1578537-0.05g |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-propylpentanamido]acetic acid |
2171166-04-2 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1578537-0.1g |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-propylpentanamido]acetic acid |
2171166-04-2 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1578537-0.25g |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-propylpentanamido]acetic acid |
2171166-04-2 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1578537-0.5g |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-propylpentanamido]acetic acid |
2171166-04-2 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1578537-1.0g |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-propylpentanamido]acetic acid |
2171166-04-2 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1578537-2.5g |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-propylpentanamido]acetic acid |
2171166-04-2 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1578537-5.0g |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-propylpentanamido]acetic acid |
2171166-04-2 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1578537-10.0g |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-propylpentanamido]acetic acid |
2171166-04-2 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1578537-50mg |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-propylpentanamido]acetic acid |
2171166-04-2 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1578537-100mg |
2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-propylpentanamido]acetic acid |
2171166-04-2 | 100mg |
$2963.0 | 2023-09-24 |
2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid
Introduction to 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid (CAS No. 2171166-04-2)
2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid, identified by its CAS number 2171166-04-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of this compound is characterized by a complex arrangement of functional groups, including an N-propylpentanamidoacetic acid moiety and a fluoren-9-yl methoxycarbonyl substituent. The presence of these groups not only contributes to the compound's unique chemical properties but also suggests potential interactions with biological targets, which are critical for drug design and discovery.
In recent years, the pharmaceutical industry has increasingly focused on the development of molecules that can modulate biological pathways associated with various diseases. The fluoren-9-yl methoxycarbonyl group, in particular, has been recognized for its ability to enhance the solubility and bioavailability of therapeutic agents, a crucial factor in drug formulation. This feature makes 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid a valuable candidate for further investigation.
One of the most compelling aspects of this compound is its potential role in the development of novel treatments for neurological disorders. Current research indicates that molecules with similar structural motifs may interact with neurotransmitter receptors and ion channels, thereby influencing neural signaling. The 3R configuration in the molecule suggests a specific stereochemical arrangement that could be critical for its biological activity, particularly in contexts where enantioselectivity plays a role.
The N-propylpentanamidoacetic acid moiety adds another layer of complexity to the compound's pharmacological profile. This group is known to contribute to the stability and metabolic resistance of drug candidates, which are essential properties for long-term therapeutic efficacy. Furthermore, the presence of an amide bond suggests potential interactions with proteases and other enzymes, which could be exploited for targeted drug delivery systems.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules with high accuracy. When applied to 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid, these computational methods have revealed potential interactions with targets such as G-protein coupled receptors (GPCRs) and nuclear receptors. These findings align well with ongoing experimental studies that aim to elucidate the compound's pharmacological effects.
Another area of interest is the compound's potential as a scaffold for drug design. The combination of structural features such as the fluoren-9-yl methoxycarbonyl group and the N-propylpentanamidoacetic acid moiety provides a versatile platform for modifying and optimizing biological activity. By leveraging structure-based design principles, researchers can explore analogs of this compound that may exhibit enhanced potency or selectivity against specific disease-related targets.
The synthesis of this compound represents a significant achievement in organic chemistry, particularly given its complex structure. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Techniques such as solid-phase peptide synthesis (SPPS) have been employed to construct key intermediates, while protecting group strategies have been utilized to safeguard reactive sites during synthetic transformations.
Evaluation of the pharmacokinetic properties of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid is crucial for determining its feasibility as a drug candidate. Studies have shown that compounds with similar structural features often exhibit favorable pharmacokinetic profiles, including good oral bioavailability and reasonable metabolic stability. These characteristics are essential for ensuring that the compound reaches therapeutic levels in vivo and remains active long enough to exert its desired effects.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it an attractive candidate for use in biotechnology and materials science, where it could serve as a building block for more complex molecular architectures. Additionally, its ability to interact with biological targets suggests potential uses in diagnostic imaging and therapeutic monitoring.
In conclusion, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid (CAS No. 2171166-04-2) represents a promising compound with significant therapeutic potential. Its complex structure, characterized by functional groups such as the fluoren-9-yl methoxycarbonyl and N-propylpentanamidoacetic acid moieties, positions it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new biological targets and mechanisms, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.
2171166-04-2 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)